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Compound of Interest |

Histamine bisphosphate
Compound Name:

monohydrate
CAS No.: 23297-93-0; 51-74-1
Cat. No.: B2372502

Get Quote

Executive Summary

Histamine Bisphosphate Monohydrate (CAS 51-74-1) exhibits high solubility in both Purified
Water and Normal Saline (0.9% NaCl), readily exceeding concentrations required for standard
clinical and experimental applications (typically <16 mg/mL histamine base equivalent).[1]

While the saturation limits are comparable, the physicochemical implications of the solvent
choice are critical.[1] Water yields a hypotonic, acidic solution (pH 3.0-6.[1]0) that may induce
non-specific bronchoconstriction or tissue irritation.[1] Normal saline provides isotonicity but
lacks buffering capacity against the acidic phosphate salt.[1] For rigorous bronchoprovocation
or physiological assays, Phosphate Buffered Saline (PBS) is the gold standard to isolate
histamine-receptor-mediated effects from pH or osmolarity artifacts.[1]

Chemical Fundamentals & Stoichiometry

Researchers often face calculation errors due to the mismatch between the "Histamine Base"
target concentration and the "Histamine Bisphosphate Monohydrate" raw material.[1]
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Molecular Identity

o |[UPAC Name: 2-(1H-imidazol-4-yl)ethanamine; phosphoric acid; hydrate[1]

e Formula:ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-
inserted">

[LI[21[3][4][5]

e Molecular Weight (Monohydrate): 325.15 g/mol [1][2][3][4][5]
e Molecular Weight (Base): 111.15 g/mol

e pKa: Nitrogen (imidazole ring) ~6.0; Side chain amine ~9.7.[1]

The "Base-Equivalent" Conversion Factor

Most protocols specify concentration in terms of Histamine Base.[1] You must apply a
conversion factor when weighing the salt.[1]

Conversion Factor (Mass

Form Molecular Weight ( g/mol )
Salt | Mass Base)

Histamine Base 111.15 1.00
Histamine Bisphosphate

307.14 2.76
(Anhydrous)
Histamine Bisphosphate

325.15 2.93

Monohydrate
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Critical Note: If your protocol calls for "2.75 mg/mL Histamine Phosphate," it likely refers to the
anhydrous weight (USP standard).[1] If you are using the monohydrate reagent (common from

Sigma/Merck), you must weigh 2.93 mg to deliver 1 mg of active base.[1]

Solubility Profile: Water vs. Saline

Solubility Data

Solvent Solubility Estimated pH of 1% Physiological
olven
Rating Limit (20°C) Solution Impact
Hypotonic; may
Purified Water Freely Soluble > 100 mg/mL 3.0 -4.5 (Acidic)  cause cell lysis
or irritation.[1]
Isotonic;
0.9% Saline o minimizes
Freely Soluble > 50 mg/mL 3.5 - 5.0 (Acidic) )
(NacCl) osmotic stress.
[1]
Isotonic &
7.2-74
PBS (pH 7.4) Soluble > 20 mg/mL Buffered; Ideal
(Neutral)

for bioassays.[1]

Mechanistic Comparison

e In Water: The diphosphate salt dissociates completely.[1] The phosphate anions (

) act as a weak acid, lowering the pH.[1] The high polarity of water solvates the ionic species
efficiently.[1]

e In Saline: The presence of
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and

ions introduces a "Common lon Effect” only if sodium phosphate were insoluble (which it is
not).[1] In reality, the high ionic strength of saline might theoretically slightly reduce solubility
("salting out"), but for clinical concentrations (0.1 — 20 mg/mL), this effect is negligible.[1] The
primary concern in saline is the lack of buffering; the solution remains acidic unless a buffer
(like PBS) is used.[1]

Dissolution Dynamics Visualization
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Caption: Dissolution mechanism showing the generation of acidic species in both solvents,
highlighting the tonicity difference.[1]

Preparation Protocol for Bronchoprovocation

This protocol creates a Stock Solution equivalent to 10 mg/mL Histamine Base, suitable for
serial dilution.[1]

Reagents & Equipment
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» Histamine Bisphosphate Monohydrate (High Purity, stored at -20°C).[1][4]

e Diluent: Sterile Phosphate Buffered Saline (PBS) pH 7.4 (Recommended) OR Sterile Normal
Saline (0.9% NacCl).[1]

e Filtration: 0.22 um sterile syringe filter (PES or PVDF membrane).

o Storage: Amber glass vials (Light sensitive).

Step-by-Step Workflow

e Calculate Mass: To prepare 10 mL of 10 mg/mL (base) stock:

[1]

» Weighing: Weigh 293 mg of Histamine Bisphosphate Monohydrate.

» Dissolution: Add powder to a volumetric flask. Add approx. 8 mL of diluent. Swirl gently. The
powder should dissolve instantly.[1]

e QS to Volume: Add diluent to exactly 10 mL.
 Sterilization: Pass through a 0.22 um syringe filter into a sterile amber vial.

e Labeling: Label clearly as "Histamine Base Equiv. 10 mg/mL".

Serial Dilution Workflow (Graphviz)

Stock Solution 1 part St,OCk
10 mg/mL (Base) + 1 part Diluent oo A 1 part A
llution .
(29.3 mg/mL Salt) smgmL |—+ 1 part Diluent
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Caption: Serial dilution workflow for generating doubling concentrations typically used in
bronchoprovocation challenges.

Stability & Storage

o Light Sensitivity: Solutions degrade rapidly under fluorescent light.[1] Always use amber
vials.

e Temperature:
o Room Temp (20°C): Unstable.[1] Use within 6 hours.
o Refrigerated (2-8°C): Stable for ~8 weeks if protected from light.[1]
o Frozen (-20°C): Stable for up to 12 months.[1]

» Microbial Growth: Histamine solutions are prone to bacterial contamination, which rapidly
degrades the histamine.[1] If no preservative (e.g., 0.4% phenol) is added, strict aseptic
technique and 0.22 um filtration are mandatory.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Histamine receptor ligand | Sigma-Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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